1-(2,2,3,3-tetrafluorocyclobutyl)methanamine hydrochloride
Description
“1-(2,2,3,3-tetrafluorocyclobutyl)methanamine hydrochloride” is a chemical compound with the molecular formula C5H8ClF4N . It’s a member of the cyclobutylmethylamines, a class of compounds characterized by a cyclobutyl ring attached to a methanamine .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclobutyl ring, which is a four-membered carbon ring, with four fluorine atoms attached to two of the carbon atoms. The methanamine group is attached to one of the carbon atoms of the cyclobutyl ring .Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,2,3,3-tetrafluorocyclobutyl)methanamine hydrochloride involves the reaction of 1-(2,2,3,3-tetrafluorocyclobutyl)ethanol with thionyl chloride to form 1-(2,2,3,3-tetrafluorocyclobutyl)ethyl chloride. This intermediate is then reacted with ammonia to form the desired product, which is subsequently converted to the hydrochloride salt form.", "Starting Materials": ["1-(2,2,3,3-tetrafluorocyclobutyl)ethanol", "thionyl chloride", "ammonia", "hydrochloric acid"], "Reaction": ["1. 1-(2,2,3,3-tetrafluorocyclobutyl)ethanol is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 1-(2,2,3,3-tetrafluorocyclobutyl)ethyl chloride.", "2. The resulting intermediate is then reacted with ammonia in the presence of a solvent such as ethanol to form 1-(2,2,3,3-tetrafluorocyclobutyl)methanamine.", "3. The product is then converted to the hydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS No. |
2751620-37-6 |
Molecular Formula |
C5H8ClF4N |
Molecular Weight |
193.6 |
Purity |
95 |
Origin of Product |
United States |
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